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Compound of Interest

Compound Name: Spinosyn D 17-pseudoaglycone

Cat. No.: B3026167

For researchers, scientists, and drug development professionals handling Spinosyn D 17-
pseudoaglycone, adherence to proper disposal protocols is critical for ensuring laboratory
safety and environmental protection. While specific disposal instructions for Spinosyn D 17-
pseudoaglycone are not readily available, a comprehensive safety plan can be constructed
based on the available safety data for the compound and its parent, Spinosyn D. A
conservative approach that accounts for the potential environmental impact is strongly
recommended.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. In the event of a
spill, the area should be washed with copious amounts of water and ensured there is adequate
ventilation.[1] For firefighting, carbon dioxide, dry chemical powder, foam, and water are
suitable extinguishing agents.[1]

It is crucial to note that the parent compound, Spinosyn D, is classified as very toxic to aquatic
life with long-lasting effects.[2] Therefore, it is imperative to prevent the release of Spinosyn D
17-pseudoaglycone into the environment.[2] All waste materials should be collected and
managed in accordance with local, regional, national, and international regulations.[2]

Disposal Protocol
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The following step-by-step guide provides a recommended procedure for the disposal of
Spinosyn D 17-pseudoaglycone. This protocol is based on general best practices for
chemical waste management and should be adapted to comply with your institution's specific
safety guidelines and local regulations.

Experimental Protocol: Waste Disposal

e Segregation of Waste: Isolate all waste materials containing Spinosyn D 17-
pseudoaglycone, including unused product, contaminated consumables (e.g., pipette tips,
vials), and cleaning materials.

» Containerization:
o Place solid waste into a clearly labeled, sealed, and chemically resistant waste container.

o Collect liquid waste in a separate, labeled, and sealed container. The material is soluble in
ethanol, methanol, DMF, and DMSO.[3][4]

o Labeling: Clearly label the waste containers with "Hazardous Waste," the chemical name
"Spinosyn D 17-pseudoaglycone,” and any other identifiers required by your institution.

o Storage: Store the sealed waste containers in a designated, secure, and well-ventilated
hazardous waste accumulation area, away from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed environmental waste management company. Do not dispose of this
material down the drain or in regular trash.

Quantitative Data Summary

While specific quantitative disposal limits for Spinosyn D 17-pseudoaglycone are not defined
in the available literature, the following table summarizes key chemical and physical properties
relevant to its handling and safety.
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Property Value Source
CAS Number 131929-55-0 [1][5]
Molecular Formula C34H5209 [1][5]
Molecular Weight 604.8 g/mol [1][5]
Appearance Solid [5]
Storage Temperature -20°C [5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Spinosyn D 17-
pseudoaglycone, from initial handling to final disposal.
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Caption: Disposal workflow for Spinosyn D 17-pseudoaglycone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3026167#spinosyn-d-17-pseudoaglycone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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